2,3-dihydro-1H-inden-2-yl[2-(dimethylamino)ethyl]methylamine

• IUPAC Name: N'-(2,3-dihydro-1H-inden-2-yl)-N,N,N'-trimethylethane-1,2-diamine
• InChI: InChI=1S/C14H22N2/c1-15(2)8-9-16(3)14-10-12-6-4-5-7-13(12)11-14/h4-7,14H,8-11H2,1-3H3
• InChI Key: NUGQKLMNGNMHSV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C)C1CC2=CC=CC=C2C1
• Molecular Formula: C14H22N2
• Molecular Weight: 218.34 g/mol

Description

2,3-dihydro-1H-inden-2-yl[2-(dimethylamino)ethyl]methylamine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2,3-dihydro-1H-inden-2-yl[2-(dimethylamino)ethyl]methylamine has been studied for its potential applications in various fields such as medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, this compound has been investigated for its potential as a novel antidepressant and anxiolytic agent. In neuroscience, it has been studied for its effects on neurotransmitter systems, particularly serotonin and norepinephrine. In materials science, it has been explored for its potential use in the development of organic semiconductors.

Mechanism of Action

The exact mechanism of action of 2,3-dihydro-1H-inden-2-yl[2-(dimethylamino)ethyl]methylamine is not fully understood. However, it is believed to act as a selective serotonin and norepinephrine reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. This, in turn, may lead to the antidepressant and anxiolytic effects observed in studies.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant effects on neurotransmitter systems, particularly serotonin and norepinephrine. It has been shown to increase the levels of these neurotransmitters in the brain, which may lead to the observed antidepressant and anxiolytic effects. Additionally, this compound has been shown to have minimal side effects compared to other antidepressants.

Advantages and Limitations for Lab Experiments

The advantages of using 2,3-dihydro-1H-inden-2-yl[2-(dimethylamino)ethyl]methylamine in lab experiments include its high selectivity for serotonin and norepinephrine reuptake inhibition, minimal side effects, and potential for use in various fields. However, the limitations include the lack of understanding of its exact mechanism of action and the need for further research to fully explore its potential applications.

Future Directions

There are several future directions for research involving 2,3-dihydro-1H-inden-2-yl[2-(dimethylamino)ethyl]methylamine. These include further studies on its mechanism of action, exploration of its potential applications in other fields such as cancer research and materials science, and development of more effective and selective analogs. Additionally, studies on the long-term effects and safety of this compound are needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis method of 2,3-dihydro-1H-inden-2-yl[2-(dimethylamino)ethyl]methylamine involves the reaction of 2,3-dihydro-1H-inden-2-ylmethanamine with dimethylaminoethyl chloride in the presence of a base. The resulting compound is then purified through column chromatography.